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Compound of Interest

Compound Name: Dinitroglycoluril

CAS No.: 55510-04-8

Cat. No.: B187610

Get Quote

Introduction: Understanding the Energetic Nature of
Dinitroglycoluril
Dinitroglycoluril, commonly referred to as DINGU, is a high-explosive chemical compound

with the formula C₄H₄N₆O₆.[1] Its growing interest in materials science and defense

applications stems from its notable stability and its utility as a precursor to even more powerful

energetic materials like Tetranitroglycoluril.[1] However, its inherent energetic properties

necessitate a rigorous and well-understood set of handling and safety protocols to mitigate the

risks associated with its use in a research and development setting.

This document provides a comprehensive guide for researchers, scientists, and drug

development professionals on the safe handling, storage, and emergency procedures for

Dinitroglycoluril. The protocols outlined herein are designed to foster a culture of safety and

ensure the well-being of all personnel working with this energetic material. The core philosophy

of these guidelines is not merely procedural adherence, but a deep-seated understanding of

the chemical's reactivity and the rationale behind each safety measure.
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Hazard Identification and Risk Assessment
Dinitroglycoluril is classified as a high explosive (UN Number 0489, Class 1.1D), signifying a

substance with a mass explosion hazard.[2][3] The primary and most severe hazard is the

instantaneous blast effect of an explosion.[4] It is also a strong oxidizing agent and can react

vigorously, potentially leading to detonation, if mixed with reducing agents such as hydrides,

sulfides, and nitrides.[5]

Key Hazards:

Explosive: May explode if subjected to heat, shock, friction, or other forms of initiation.[4]

Strong Oxidizing Agent: Can initiate or exacerbate fires and may cause explosive mixtures

with combustible materials.[5]

Reactivity: Reacts violently with reducing agents and inorganic bases, with the latter

potentially forming explosive salts.[5] The presence of metal oxides can increase its thermal

sensitivity.[5]

A thorough risk assessment must be conducted before any work with Dinitroglycoluril
commences. This assessment should identify potential initiation sources in the laboratory

environment and establish control measures to mitigate these risks.

Physical and Chemical Properties
A fundamental understanding of Dinitroglycoluril's properties is crucial for its safe handling.
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Property Value Source

Chemical Formula C₄H₄N₆O₆ [1]

Molar Mass 232.112 g·mol⁻¹ [1]

Appearance Solid or liquid substance [4]

Density 1.94 g/cm³ [1]

Boiling Point
252.87 °C (explosive

decomposition)
[1]

Detonation Velocity 8450 m/s [1]

Decomposition

Begins to decompose when

heated to 243 °C in an inert

atmosphere.[1] Gaseous

decomposition products can

include N₂O, NO₂, CO₂, HCN,

and NO.[6]

Personal Protective Equipment (PPE) and
Laboratory Setup
Given the significant risks associated with Dinitroglycoluril, a stringent PPE protocol is

mandatory. The hands and arms are typically at the highest risk due to their proximity during

manipulation.[7]

Mandatory PPE:

Eye Protection: Safety glasses with side shields are the minimum requirement. For

operations with a higher risk of splashing or explosion, a face shield worn over safety

glasses is essential.[8]

Hand Protection: Wear appropriate gloves to protect against mechanical hazards and

chemical contamination.[9] Given the explosive risk, specialized gloves designed for

handling energetic materials should be considered.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://en.wikipedia.org/wiki/Dinitroglycoluril
https://en.wikipedia.org/wiki/Dinitroglycoluril
https://pubchem.ncbi.nlm.nih.gov/compound/Dinitroglycoluril
https://en.wikipedia.org/wiki/Dinitroglycoluril
https://en.wikipedia.org/wiki/Dinitroglycoluril
https://en.wikipedia.org/wiki/Dinitroglycoluril
https://en.wikipedia.org/wiki/Dinitroglycoluril
https://pubmed.ncbi.nlm.nih.gov/15752849/
https://www.benchchem.com/product/b187610/docs?utm_src=pdf-body#application-notes-protocols-safe-handling-and-procedures-for-dinitroglycoluril-dingu
https://dsiac.dtic.mil/articles/safety-hazards-in-the-energetics-laboratory/
https://www.uah.edu/images/administrative/facilities/oehs/documents/energetic_materials_ppt.pdf
https://www.dynonobel.com/siteassets/product-hub/safety-data-sheets/1121-det-cord-special.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187610?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Protection: A fire-retardant lab coat is required. For handling larger quantities or during

procedures with elevated risk, a leather jacket with arm protection or a blast shield may be

necessary.[8]

Hearing Protection: Ear protection should be worn during any procedure where there is a risk

of explosion.[8]

Laboratory Environment:

Work with Dinitroglycoluril should be conducted in a designated area, isolated from other

experiments.[10]

A chemical fume hood with a safety shield (e.g., laminated resistant glass or polycarbonate)

is mandatory for all manipulations.[8][10]

All equipment used should be properly grounded to prevent electrostatic discharge, a

potential ignition source.[8]

Keep the work area free of clutter and remove all unnecessary flammable and combustible

materials.

Safe Handling and Storage Protocols
Adherence to strict protocols during the handling and storage of Dinitroglycoluril is paramount

to preventing incidents.

General Handling Precautions
Minimize Quantity: The amount of Dinitroglycoluril in the work area should be kept to the

absolute minimum required for the experiment.[11]

Avoid Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[9] All

electrical equipment should be explosion-proof.

Prevent Mechanical Stress: Do not subject the material to grinding, shock, or friction.[8][9]

Use non-sparking tools.
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Controlled Environment: Maintain a controlled laboratory environment, including humidity

levels (40-60%), to reduce the risk of electrostatic discharge.[8]

Documentation: Meticulously log the receipt, use, and disposal of all Dinitroglycoluril.[11]

Weighing and Transfer Protocol
Preparation:

Ensure the designated fume hood is clean and free of any incompatible materials.

Don all required PPE.

Use non-sparking spatulas and weighing instruments.

Ground all equipment.

Weighing:

Carefully open the container of Dinitroglycoluril.

Slowly and deliberately transfer the desired amount to a tared, conductive weighing boat.

Avoid any scraping or rapid movements.

Securely close the primary container immediately after dispensing.

Transfer:

Carefully transfer the weighed Dinitroglycoluril to the reaction vessel.

If dissolving in a solvent, add the solvent slowly and with gentle agitation.

Storage
Store Dinitroglycoluril in a dedicated, well-ventilated, and locked storage magazine or

cabinet that is compliant with regulations for explosive materials.

The storage area should be kept cool and dry, away from heat and sources of ignition.
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Store separately from incompatible materials, especially reducing agents, acids, bases, and

combustible materials.

The storage container must be tightly closed and clearly labeled with the chemical name and

all relevant hazard warnings.

Spill and Emergency Procedures
Immediate and correct response to a spill or other emergency is critical.

Spill Response Workflow

Dinitroglycoluril Spill Occurs
Alert personnel in the immediate area

Evacuate the immediate vicinity

Assess the spill size and risk

Minor Spill: 
- Don appropriate PPE

- Gently cover with inert, non-combustible absorbent material
- Collect with non-sparking tools

Minor

Major Spill: 
- Isolate the area immediately for at least 500 meters

- Call emergency services (911)
- Do NOT attempt to clean up

Major

Place collected material in a labeled, sealed container for disposal
Decontaminate the area

Click to download full resolution via product page

Caption: Dinitroglycoluril Spill Response Workflow.

For a large spill, the recommended initial evacuation distance is 800 meters in all directions.[5]
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Fire Emergency
DO NOT FIGHT A FIRE INVOLVING DINITROGLYCOLURIL.[5] If a fire reaches the cargo,

there is a significant risk of a mass explosion.[5]

Immediately evacuate the area for at least 1600 meters (1 mile) in all directions.[5]

Activate the fire alarm and notify emergency services.

Personal Exposure
Skin Contact: Immediately flush the affected skin with copious amounts of water for at least

15 minutes.[12] Remove contaminated clothing while under a safety shower.[12] Seek

immediate medical attention.

Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the

eyelids open.[12][13] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.

Disposal of Dinitroglycoluril Waste
All waste containing Dinitroglycoluril is considered hazardous and must be disposed of in

accordance with all local, state, and federal regulations for explosive waste.

Do not dispose of Dinitroglycoluril down the drain.[10]

Collect all waste in designated, labeled, and sealed containers.

Contact your institution's Environmental Health and Safety (EHS) department for proper

disposal procedures.

Conclusion: A Commitment to Safety
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Working with energetic materials like Dinitroglycoluril demands the highest level of safety

consciousness and procedural discipline. The guidelines and protocols in this document are

designed to provide a robust framework for the safe handling of this compound. It is the

responsibility of every researcher and laboratory professional to not only follow these

procedures but also to cultivate a proactive safety culture. Continuous training, rigorous

adherence to protocols, and a thorough understanding of the material's properties are the

cornerstones of safe and successful research with Dinitroglycoluril.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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